Cas no 10596-20-0 (Tetraisopropyl Bromomethanediphosphonate)

• Product name: Tetraisopropyl Bromomethanediphosphonate
• CAS No: 10596-20-0
• MF: C₁₃H₂₉BrO₆P₂
• MW: 423.217285871506
• CID: 824171
• PubChem ID: 13479865

Tetraisopropyl Bromomethanediphosphonate Chemical and Physical Properties

Names and Identifiers

• Tetraisopropyl Bromomethanediphosphonate
• (Bromomethylene)bis(phosphonic acid)tetraisopropyl ester
• Tetraisopropyl Bromo
• TETRAISOPROPYL BROMOMETHANEDIPHOSPHONATE,PALE BROWN OIL
• 2-[[bromo-di(propan-2-yloxy)phosphorylmethyl]-propan-2-yloxyphosphoryl]oxypropane
• Tetraisopropyl MonobroMoMethylenebisphosphonate
• (BroMoMethylene)bis-phosphonic Acid Tetrakis(1-Methylethyl) Ester
• QSHQHSDNPIIUPI-UHFFFAOYSA-N
• 10596-20-0
• DB-321739
• Tetraisopropyl (bromomethylene)bis(phosphonate)
• Tetrapropan-2-yl (bromomethylene)bis(phosphonate)
• bis(diisopropoxyphosphoryl)bromomethane
• J-001511
• DTXSID20541829
• SCHEMBL7163625

• Inchi： InChI=1S/C13H29BrO6P2/c1-9(2)17-21(15,18-10(3)4)13(14)22(16,19-11(5)6)20-12(7)8/h9-13H,1-8H3
• InChI Key： QSHQHSDNPIIUPI-UHFFFAOYSA-N
• SMILES： CC(C)OP(=O)(C(P(=O)(OC(C)C)OC(C)C)Br)OC(C)C

Computed Properties

• Exact Mass: 422.06200
• Monoisotopic Mass: 422.06228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 2.9

Experimental Properties

• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 90.68000
• LogP: 5.75110

Tetraisopropyl Bromomethanediphosphonate Security Information

Tetraisopropyl Bromomethanediphosphonate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Tetraisopropyl Bromomethanediphosphonate

Introduction to Tetraisopropyl Bromomethanediphosphonate (CAS No. 10596-20-0)

Tetraisopropyl Bromomethanediphosphonate, with the chemical formula C₁₅H₂₇BrP₂O₄, is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS No. 10596-20-0, belongs to a class of organophosphonates known for their versatile applications in synthetic chemistry, material science, and bioactive molecule development. The molecular structure of Tetraisopropyl Bromomethanediphosphonate features four isopropyl groups attached to a methanediphosphonate backbone, which contributes to its distinctive reactivity and utility in various chemical transformations.

The significance of Tetraisopropyl Bromomethanediphosphonate lies in its role as a key intermediate in the synthesis of complex organic molecules. Its bifunctional nature, with phosphorus atoms capable of participating in nucleophilic substitution reactions, makes it a valuable building block for constructing heterocyclic compounds and polymers. In recent years, advancements in synthetic methodologies have highlighted the compound's potential in developing novel materials with enhanced thermal and mechanical properties.

One of the most compelling aspects of Tetraisopropyl Bromomethanediphosphonate is its application in pharmaceutical research. The compound's ability to act as a ligand or a precursor in the synthesis of biologically active molecules has been explored extensively. For instance, researchers have utilized derivatives of this phosphonate to develop inhibitors targeting specific enzymatic pathways involved in metabolic disorders and inflammatory diseases. The unique electronic properties of the phosphorus-centered diphosphonate moiety facilitate the design of molecules with high selectivity and affinity for biological targets.

Recent studies have demonstrated the utility of Tetraisopropyl Bromomethanediphosphonate in the development of advanced drug delivery systems. Its structural features allow for the integration into polymeric matrices that can encapsulate therapeutic agents, improving their stability and bioavailability. Moreover, the compound's compatibility with various functional groups enables the creation of hybrid materials that combine the benefits of organic and inorganic components, opening new avenues for regenerative medicine and tissue engineering.

The industrial relevance of Tetraisopropyl Bromomethanediphosphonate is further underscored by its role in catalysis. As a phosphorylating agent, it participates in cross-coupling reactions that are pivotal for constructing carbon-carbon bonds essential in drug synthesis. The compound's ability to generate reactive intermediates under mild conditions has made it a preferred choice for researchers seeking efficient synthetic routes. Additionally, its stability under a range of reaction conditions enhances its practicality in large-scale chemical processes.

In environmental chemistry, Tetraisopropyl Bromomethanediphosphonate has been investigated for its potential applications in corrosion inhibition. The phosphonate groups form stable complexes with metal ions, preventing oxidative degradation of metal surfaces. This property is particularly valuable in industrial settings where metal infrastructure is exposed to harsh environments. The compound's biodegradability profile also makes it an environmentally friendly alternative to traditional corrosion inhibitors.

The future prospects of Tetraisopropyl Bromomethanediphosphonate are promising, with ongoing research exploring its role in sustainable chemistry. Innovations in green chemistry principles have prompted investigations into optimizing synthetic pathways that minimize waste and energy consumption. The compound's versatility suggests that it will continue to play a crucial role in developing eco-friendly chemical processes across multiple industries.

In conclusion, Tetraisopropyl Bromomethanediphosphonate (CAS No. 10596-20-0) represents a cornerstone molecule in modern chemical research. Its multifaceted applications span pharmaceuticals, materials science, catalysis, and environmental chemistry, demonstrating its indispensable role in advancing scientific knowledge and industrial innovation. As research progresses, the full potential of this compound is expected to unfold, offering new solutions to complex challenges faced by contemporary society.